Cas no 1457525-19-7 (2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid)

• Product Name: 2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid
• CAS No: 1457525-19-7
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• MDL: MFCD29034240
• CID: 5170506
• PubChem ID: 62109828
• Update Time: 2025-10-17

2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(2,3-dihydroxyphenyl)methyl]amino}-2-phenylacetic acid
• 2-[(2,3-dihydroxyphenyl)methylamino]-2-phenylacetic acid
• 2-{[(2,3-dihydroxyphenyl)methyl]amino}-2-phenylaceticacid
• Benzeneacetic acid, α-[[(2,3-dihydroxyphenyl)methyl]amino]-
• 2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid

• MDL： MFCD29034240
• Inchi： 1S/C15H15NO4/c17-12-8-4-7-11(14(12)18)9-16-13(15(19)20)10-5-2-1-3-6-10/h1-8,13,16-18H,9H2,(H,19,20)
• InChI Key： WWZCMUUIEPMTIK-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CNC(C(=O)O)C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 0.1
• Topological Polar Surface Area: 89.8

Additional information on 2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid

Introduction to 2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid (CAS No. 1457525-19-7)

2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1457525-19-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework with both aromatic and amino functionalities, has garnered attention for its potential biological activities and its role in ongoing research initiatives.

The molecular structure of 2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid consists of a phenylacetic acid backbone substituted with a 2,3-dihydroxyphenylmethylamino group. This configuration imparts distinct chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of hydroxyl groups in the 2,3-dihydroxyphenyl moiety enhances the compound's solubility and reactivity, while the amino group provides opportunities for further derivatization and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The 2,3-dihydroxyphenyl moiety, in particular, is known for its role in various bioactive natural products and synthetic derivatives. Studies have demonstrated that this structural feature can influence binding affinity, metabolic stability, and overall biological efficacy. Consequently, compounds like 2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid are being investigated as candidates for treating a range of diseases, including inflammatory disorders, neurodegenerative conditions, and metabolic syndromes.

One of the most compelling aspects of 2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid is its potential as a modulator of key cellular pathways. Research has indicated that this compound may interact with enzymes and receptors involved in pain perception, oxidative stress regulation, and neurotransmitter signaling. For instance, preliminary studies suggest that it could exhibit inhibitory effects on certain kinases and transcription factors known to be implicated in chronic inflammation. Such findings are particularly relevant given the increasing recognition of inflammation as a central driver of many chronic diseases.

The amine group in the molecule also presents opportunities for further functionalization. By incorporating different substituents or linking the amine to other pharmacophores, chemists can tailor the properties of 2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid to enhance its specificity or improve its pharmacokinetic profile. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like characteristics.

Advances in computational chemistry have further accelerated the exploration of CAS No. 1457525-19-7. Molecular modeling techniques allow researchers to predict binding interactions between this compound and potential targets with high precision. These virtual screening approaches have already identified promising derivatives with enhanced potency or selectivity. Such computational insights are complemented by experimental validations conducted in vitro and in vivo.

In vivo studies have begun to reveal the biological effects of 2-{(2,3-dihydroxyphenyl)methylamino}-2-phenylacetic acid in animal models. Initial results suggest that it may possess anti-inflammatory properties comparable to existing therapeutics but with potentially fewer side effects due to its unique structural features. Additionally, its ability to cross the blood-brain barrier has raised intriguing possibilities for treating neurological disorders. These preclinical findings have generated excitement within the pharmaceutical industry and academic research communities alike.

The synthesis of CAS No. 1457525-19-7 presents an interesting challenge from a chemical standpoint. The integration of multiple functional groups into a single molecule requires careful planning to ensure regioselectivity and yield optimization. Researchers have developed novel synthetic routes that leverage transition-metal catalysis and asymmetric methodologies to construct key intermediates efficiently. These advances not only facilitate access to this compound but also provide valuable insights into synthetic strategies applicable to other complex molecules.

As research progresses, collaborations between chemists and biologists will be crucial for translating laboratory discoveries into clinical applications. The interdisciplinary nature of modern drug discovery necessitates a holistic approach where chemical innovation is seamlessly integrated with biological understanding. CAS No. 1457525-19-7, with its promising profile and versatile structure, represents an excellent example of how such collaborations can yield transformative therapeutic solutions.

The future prospects for CAS No 1457519-7 appear bright as more data emerges from ongoing studies. Continued investigation into its mechanism of action will provide deeper insights into its therapeutic potential across multiple disease areas. Furthermore, 1457519’s unique structural features offer opportunities for developing next-generation drugs that address unmet medical needs more effectively than current treatments.